Cas no 841309-69-1 (Bis(2-hexyldecyl) butanedioate)

841309-69-1 structure
Product name:Bis(2-hexyldecyl) butanedioate
Bis(2-hexyldecyl) butanedioate Chemical and Physical Properties
Names and Identifiers
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- Bis(2-hexyldecyl) butanedioate
- SCHEMBL345691
- DTXSID70720046
- 841309-69-1
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- Inchi: InChI=1S/C36H70O4/c1-5-9-13-17-19-23-27-33(25-21-15-11-7-3)31-39-35(37)29-30-36(38)40-32-34(26-22-16-12-8-4)28-24-20-18-14-10-6-2/h33-34H,5-32H2,1-4H3
- InChI Key: JIQQDZLFBDITIG-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 566.52741071Da
- Monoisotopic Mass: 566.52741071Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 40
- Rotatable Bond Count: 33
- Complexity: 499
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.8
- Topological Polar Surface Area: 52.6Ų
Bis(2-hexyldecyl) butanedioate Related Literature
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Emmanuel E. Nekongo,Pritha Bagchi,Christoph J. Fahrni,Vladimir V. Popik Org. Biomol. Chem., 2012,10, 9214-9218
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Tanja Knaus,Vasilis Tseliou,Luke D. Humphreys,Nigel S. Scrutton,Francesco G. Mutti Green Chem., 2018,20, 3931-3943
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Tianxiao Mei,Sheng Zhang,Jie Sun Anal. Methods, 2021,13, 764-768
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